EC 420-950-3
EC 420-950-3
Brand Name:
Vulcanchem
CAS No.:
163831-67-2
VCID:
VC0060862
InChI:
InChI=1S/C45H48N9O.2ClH/c1-5-53(31-29-51-25-9-7-10-26-51)41-21-23-43(35(3)33-41)49-47-39-15-13-37(14-16-39)45(55)46-38-17-19-40(20-18-38)48-50-44-24-22-42(34-36(44)4)54(6-2)32-30-52-27-11-8-12-28-52;;/h7-28,33-34H,5-6,29-32H2,1-4H3;2*1H/q+1;;/p-1
SMILES:
CCN(CC[N+]1=CC=CC=C1)C2=CC(=C(C=C2)N=NC3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)N=NC5=C(C=C(C=C5)N(CC)CC[N+]6=CC=CC=C6)C)C.[Cl-].[Cl-]
Molecular Formula:
C45H49Cl2N9O
Molecular Weight:
802.849
EC 420-950-3
CAS No.: 163831-67-2
Cat. No.: VC0060862
Molecular Formula: C45H49Cl2N9O
Molecular Weight: 802.849
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 163831-67-2 |
|---|---|
| Molecular Formula | C45H49Cl2N9O |
| Molecular Weight | 802.849 |
| IUPAC Name | 4-[[4-[ethyl(2-pyridin-1-ium-1-ylethyl)amino]-2-methylphenyl]diazenyl]-N-[4-[[4-[ethyl(2-pyridin-1-ium-1-ylethyl)amino]-2-methylphenyl]diazenyl]phenyl]benzamide;dichloride |
| Standard InChI | InChI=1S/C45H48N9O.2ClH/c1-5-53(31-29-51-25-9-7-10-26-51)41-21-23-43(35(3)33-41)49-47-39-15-13-37(14-16-39)45(55)46-38-17-19-40(20-18-38)48-50-44-24-22-42(34-36(44)4)54(6-2)32-30-52-27-11-8-12-28-52;;/h7-28,33-34H,5-6,29-32H2,1-4H3;2*1H/q+1;;/p-1 |
| Standard InChI Key | JHGFUDFKJBYVNE-UHFFFAOYSA-M |
| SMILES | CCN(CC[N+]1=CC=CC=C1)C2=CC(=C(C=C2)N=NC3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)N=NC5=C(C=C(C=C5)N(CC)CC[N+]6=CC=CC=C6)C)C.[Cl-].[Cl-] |
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